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Compound Name: (2-Hydroxyoxiran-2-yl)acetic acid
CAS No.: 63912-09-4
Cat. No.: B14483331
Get Quote
. J

To safely dispose of (2-Hydroxyoxiran-2-yl)acetic acid, one must understand its intrinsic
reactivity. Epoxides are potent electrophiles and recognized alkylating agents. In biological
systems, they can covalently bind to DNA and electron-donating sites on proteins, making them
highly toxic and potentially mutagenic[2][3].

Beyond its toxicity, the primary operational hazard of this specific compound is its
bifunctionality:

e Ring Strain: The three-membered oxirane ring possesses substantial angular strain (bond
angles of ~60° deviating from the ideal 109.5° tetrahedral angle), making it
thermodynamically driven to open[4].

 Intramolecular Acid Catalysis: Epoxide ring-opening is highly susceptible to acid catalysis.
Because this molecule contains its own acetic acid group, the proton from the carboxylic acid
can auto-catalyze the protonation of the epoxide oxygen. This lowers the activation energy
for ring-opening, leading to highly exothermic polymerization or degradation if the material is
not kept strictly cold and segregated from external nucleophiles[4][5].
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Because of this auto-reactive potential, standard drain disposal or ambient-temperature waste

accumulation is strictly prohibited.

Quantitative Hazard & Logistics Profile

All quantitative data regarding the physical hazards and disposal logistics of (2-

Hydroxyoxiran-2-yl)acetic acid are summarized below to facilitate immediate risk

assessment.

Parameter

Operational Specification

Causality / Rationale

Chemical Class

Bifunctional Epoxide / Organic
Acid

Contains both an electrophilic
oxirane ring and a proton-

donating acid group.

Primary Hazards

Alkylating agent, Corrosive,

Auto-reactive

High risk of DNA alkylation[3];
capable of exothermic self-

polymerization.

Storage Temperature

2°C to 8°C (Cold Storage)

Suppresses the kinetics of
intramolecular acid-catalyzed

ring opening.

Incompatibilities

Amines, Strong Bases, Strong
Acids, Water

Nucleophiles will forcefully
attack the strained ring; bases
will deprotonate the acid,
potentially triggering
intermolecular reactions.

RCRA Waste Status

Characteristic Hazardous
Waste

Must be manifested for high-

temperature incineration[6].

Required PPE

Nitrile/Butyl gloves, Face

shield, Fume hood

Prevents dermal exposure to
alkylating agents and protects
against pressure buildup from

exothermic reactions.

Validated Operational Workflows
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Depending on your laboratory's capabilities and the volume of waste generated, you must
employ one of the following self-validating disposal workflows.

Protocol A: Direct Segregation & Incineration (Standard
SOP)

This is the preferred method for most analytical and biological laboratories. It relies on strict
environmental control to prevent the epoxide from reacting before it reaches a licensed high-
temperature incinerator[6].

» Preparation: Pre-chill a compatible, heavy-walled High-Density Polyethylene (HDPE) or
glass waste container. Ensure the container has a vented cap if gas-generating degradation
is suspected, though a sealed cap is standard for stable cold storage.

o Segregation: Transfer the (2-Hydroxyoxiran-2-yl)acetic acid waste into the container inside
a certified chemical fume hood. Critical: Do not mix this waste with amine-containing
solvents, aqueous bases, or halogenated waste streams.

o Labeling: Affix a hazardous waste label immediately. Mark the primary hazards as "Toxic
(Alkylating Agent)" and "Reactive."

o Cold Accumulation: Store the sealed waste container in a designated hazardous waste
refrigerator (2—8°C). Ambient storage can lead to thermal runaway.

» Final Disposition: Manifest the waste through your Environmental Health and Safety (EHS)
department for high-temperature incineration. Incineration ensures the complete thermal
destruction of the oxirane ring[6].

Protocol B: Controlled Chemical Quenching (Advanced
Synthetic SOP)

For synthetic laboratories dealing with bulk quantities, it is often safer to chemically neutralize
the alkylating hazard before transferring the waste to central accumulation. This is achieved via
controlled, acid-catalyzed hydrolysis to open the epoxide ring, yielding a less reactive diol
derivative[5].
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« Dilution (The Heat Sink): In a fume hood, transfer the epoxide waste into a round-bottom
flask equipped with a magnetic stir bar. Dilute the waste 1:5 with a miscible, non-nucleophilic
solvent (e.g., Acetone). Causality: Acetone acts as a thermal mass to absorb the exothermic
heat of the ring-opening reaction.

o Acid Addition: Equip the flask with a reflux condenser. Slowly, dropwise, add 1 M Sulfuric
Acid (

). Maintain a gentle addition rate to prevent the solvent from boiling over.

o Reaction Monitoring (Self-Validation): Heat the mixture to a gentle reflux (60°C) for 2 hours.
Validate the destruction of the epoxide by performing Thin Layer Chromatography (TLC).
The protocol is only complete when the starting epoxide spot completely disappears|[5].

e Neutralization: Once validated, cool the flask to room temperature. Slowly add a saturated
Sodium Bicarbonate (

) solution until effervescence ceases.

o Waste Transfer: The resulting neutralized, ring-opened aqueous/organic mixture no longer
poses an alkylating hazard and can be safely collected in standard non-halogenated organic
waste containers for routine disposal.

Operational Pathway Visualization

The following diagram maps the logical relationship between the chemical hazards of (2-
Hydroxyoxiran-2-yl)acetic acid and the required disposal pathways.
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Fig 1. Operational pathways for epoxide disposal, contrasting hazardous self-reaction with safe
SOPs.

Emergency Spill Response

If a spill occurs outside of a fume hood, the primary risk is inhalation of reactive vapors and
dermal alkylation.

e Evacuate & Isolate: Clear personnel from the immediate area.

e PPE Upgrade: Responders must wear a fitted respirator (if ventilation is compromised) and
heavy-duty nitrile or butyl rubber gloves.

» Containment: Do not use combustible materials like sawdust to absorb the spill. Use an inert,
inorganic absorbent such as vermiculite or dry sand.

o Collection: Sweep the absorbed material using non-sparking tools, place it into a sealed,
labeled hazardous waste bucket, and immediately route it for high-temperature incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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